Cas no 603999-01-5 (4-formyl-N-(2-furanylmethyl)Benzenesulfonamide)

4-formyl-N-(2-furanylmethyl)Benzenesulfonamide structure
603999-01-5 structure
Product Name:4-formyl-N-(2-furanylmethyl)Benzenesulfonamide
CAS No:603999-01-5
MF:C12H11NO4S
MW:265.285042047501
CID:2114432
PubChem ID:21899211
Update Time:2025-04-21

4-formyl-N-(2-furanylmethyl)Benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-formyl-N-(2-furanylmethyl)Benzenesulfonamide
    • 4-formyl-N-(furan-2-ylmethyl)benzenesulfonamide
    • DA-39379
    • 4-formyl-n-(2-furylmethyl)benzenesulfonamide
    • 603999-01-5
    • 4-Formyl-N-[(furan-2-yl)methyl]benzene-1-sulfonamide
    • DTXSID90619721
    • SCHEMBL3570395
    • XAAMDUONGWJZEL-UHFFFAOYSA-N
    • Inchi: 1S/C12H11NO4S/c14-9-10-3-5-12(6-4-10)18(15,16)13-8-11-2-1-7-17-11/h1-7,9,13H,8H2
    • InChI Key: XAAMDUONGWJZEL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C=O)=CC=1)(NCC1=CC=CO1)(=O)=O

Computed Properties

  • Exact Mass: 265.04087901Da
  • Monoisotopic Mass: 265.04087901Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 84.8Ų

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